1-(ethylsulfonyl)-4-(2-fluorobenzoyl)piperazine

• IUPAC Name: (4-ethylsulfonylpiperazin-1-yl)-(2-fluorophenyl)methanone
• InChI: InChI=1S/C13H17FN2O3S/c1-2-20(18,19)16-9-7-15(8-10-16)13(17)11-5-3-4-6-12(11)14/h3-6H,2,7-10H2,1H3
• InChI Key: GPTJXYJJTSGJEF-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCN(CC1)C(=O)C2=CC=CC=C2F
• Molecular Formula: C13H17FN2O3S
• Molecular Weight: 300.35 g/mol

Description

1-(Ethylsulfonyl)-4-(2-fluorobenzoyl)piperazine is a chemical compound that likely shares characteristics with sulfonamide and piperazine derivatives. These compounds are known for a wide range of biological activities and chemical properties, making them of interest in various scientific and industrial applications.

Synthesis Analysis

The synthesis of sulfonamide and piperazine derivatives generally involves nucleophilic substitution reactions, amidation, and condensation reactions. For instance, the synthesis of similar compounds has been achieved by connecting thiadiazol with N-substituted piperazine, optimized through variations in solvent, acid acceptor, and reaction temperature to enhance yield (Wu Qi, 2014).

Molecular Structure Analysis

X-ray diffraction studies provide insights into the molecular structure, revealing crystallization patterns, molecular conformations, and intermolecular interactions. For example, compounds with halobenzoyl piperazines exhibit similar molecular conformations but different intermolecular interactions, influencing their physical and chemical properties (Ninganayaka Mahesha et al., 2019).